(R)-Methyl-piperazin-2-one hydrochloride

• IUPAC Name: (6R)-6-methylpiperazin-2-one;hydrochloride
• InChI: InChI=1S/C5H10N2O.ClH/c1-4-2-6-3-5(8)7-4;/h4,6H,2-3H2,1H3,(H,7,8);1H/t4-;/m1./s1
• InChI Key: AVLHSYGMQSCEFP-PGMHMLKASA-N
• Canonical SMILES: CC1CNCC(=O)N1.Cl
• Isomeric SMILES: C[C@@H]1CNCC(=O)N1.Cl
• Molecular Formula: C5H11ClN2O
• Molecular Weight: 150.61 g/mol
• CAS RN: 1965314-69-5

Description

Hydrochlorides are acid salts resulting from the reaction of hydrochloric acid with an organic base, such as an amine. They are commonly used to improve the water solubility of substances, which can be desirable for substances used in medications.

Synthesis Analysis

The synthesis of similar compounds, like piperazines, has been a focus in recent research. Piperazines are key components of several blockbuster drugs and have wide use in medicinal chemistry. The synthesis of these compounds often involves C–H functionalization of the carbon atoms of the piperazine ring.

Chemical Reactions Analysis

The chemical reactions involving a compound can be complex and depend on the specific compound. For example, metformin hydrochloride was initially synthesized via the reaction of dimethylamine hydrochloride and 2-cyanoguanine with heating.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical methods, such as high-performance liquid chromatography (HPLC) combined with spectrophotometry.

Scientific Research Applications

• Pharmaceutical Research and Drug Design :

  • Antidepressant and Antianxiety Activities : A study by Kumar et al. (2017) explored novel derivatives of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine for their antidepressant and antianxiety properties. These compounds showed significant activity in behavioral despair and plus maze tests in mice, indicating potential applications in mental health treatments (Kumar et al., 2017).

• Biochemical Studies :

  • Binding Dynamics with Proteins : Karthikeyan et al. (2015) investigated the binding characteristics of a piperazine derivative to bovine serum albumin (BSA), providing insights into the pharmacokinetic mechanism of the drug. This study highlights the importance of understanding drug-protein interactions in drug development (Karthikeyan et al., 2015).

• Material Science :

  • Flame Retardant Applications : Nguyen et al. (2014) explored the potential of piperazine-phosphonates as flame retardants on cotton fabric. Their study involved understanding the thermal decomposition of cotton fabric treated with these chemicals, demonstrating the application of piperazine derivatives in enhancing material safety (Nguyen et al., 2014).

• Chemical Synthesis and Characterization :

  • Synthesis of Novel Compounds : The research by Marvanová et al. (2016) focused on the synthesis and characterization of new 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates, potential antihypertensive agents. This study highlights the versatility of piperazine derivatives in synthesizing new chemical entities with potential therapeutic applications (Marvanová et al., 2016).

Mechanism of Action

The mechanism of action of a compound depends on its specific structure and properties. For example, some compounds act as selective inhibitors of certain enzymes, affecting various biological processes.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Safety data sheets provide information on the potential hazards of a compound, including its toxicity, health effects, and precautions for handling and storage.

Future Directions

The future directions in the study of a compound depend on its potential applications and the current state of research. For example, directed evolution is a powerful tool for protein engineering that could potentially be used to develop clinically advantageous compounds.